Cas no 289-77-0 (Silabenzene)
Silabenzene structure
Product Name:Silabenzene
Silabenzene Chemical and Physical Properties
Names and Identifiers
-
- Silabenzene
- 1λ<sup>3</sup>-silacyclohexa-1,3,5-triene
- Silain
- Q3290409
- DTXSID40893913
- 289-77-0
-
- Inchi： 1S/C5H6Si/c1-2-4-6-5-3-1/h1-6H
- InChI Key： YJHHPIHPAJYNFT-UHFFFAOYSA-N
- SMILES： [SiH]1C=CC=CC=1
Computed Properties
- Exact Mass: 95.03171
- Monoisotopic Mass: 94.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 30.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
- LogP: 0.57630
Silabenzene Related Literature
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Marija Baranac-Stojanovi?,Milovan Stojanovi?,Jovana Aleksi? New J. Chem. 2021 45 5060
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2. Cyclic polyenes of heavy group 14 elements: new generation ligands for transition-metal complexesVladimir Ya. Lee,Akira Sekiguchi Chem. Soc. Rev. 2008 37 1652
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Raffaello Papadakis,Henrik Ottosson Chem. Soc. Rev. 2015 44 6472
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Abul Kalam Biswas,Amitava Das,Bishwajit Ganguly Phys. Chem. Chem. Phys. 2015 17 31093
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5. Chemistry of 2,3-dihydro-2-metallaphenalenes. Part 1. Synthesis of CHRSiMe2CHR′C10H6(R = R′= H; R = R′= SiMe3; and R,R′= H,SiMe3) and formation of the compound [{Li(Me2NCH2CH2NMe2)}2{CHSiMe2C(SiMe3)C10H6}]via decomposition of [{Li(Me2NCH2CH2NMe2)}2{1,8-(CHSiMe3)2C10H6}]; crystal structures of two polymorphs of the silicon heterocycle dilithium complexLutz M. Engelhardt,Rocco I. Papasergio,Colin L. Raston,Allan H. White J. Chem. Soc. Dalton Trans. 1984 311
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